(2E)-3-[(4-fluorophenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(4-fluoroanilino)-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one
• InChI: InChI=1S/C18H13FN2OS/c19-14-6-8-15(9-7-14)20-11-10-16(22)17-12-21-18(23-17)13-4-2-1-3-5-13/h1-12,20H/b11-10+
• InChI Key: YQMIJBXZBLHKCA-ZHACJKMWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=C(S2)C(=O)C=CNC3=CC=C(C=C3)F
• Isomeric SMILES: C1=CC=C(C=C1)C2=NC=C(S2)C(=O)/C=C/NC3=CC=C(C=C3)F
• Molecular Formula: C18H13FN2OS
• Molecular Weight: 324.4 g/mol

Description

(2E)-3-[(4-fluorophenyl)amino]-1-(2-phenyl-1,3-thiazol-5-yl)prop-2-en-1-one, also known as 4-Fluoro-2-phenyl-1,3-thiazol-5-amine (FPA), is a small molecule that can be synthesized in the laboratory. It is a member of the thiazol-amine family of compounds, which are known for their unique pharmacological properties. FPA has a wide range of applications in scientific research, including the study of enzyme inhibition, protein-protein interactions, and signal transduction. This article will discuss the synthesis of FPA, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

Anticancer Activities of African Medicinal Spices and Vegetables Research has highlighted the cytotoxic potential of various African medicinal spices and vegetables, including some that incorporate thiazole rings in their structure. These compounds exhibit cytotoxicity against cancer cells through mechanisms such as inducing apoptosis, cell cycle arrest, disrupting mitochondrial membrane potential, and generating reactive oxygen species (Kuete, Karaosmanoğlu & Sivas, 2017).

Synthetic Chemistry and Antibacterial Importance of Thiazole Derivatives Thiazole derivatives, an integral part of synthetic medicinal chemistry, are noted for their potent antibacterial activities. The modification of the thiazole ring at various positions has yielded molecules with significant antibacterial properties. This review sheds light on the chemistry, structural-activity relationships, and the considerable antibacterial significance of thiazole derivatives (Kashyap et al., 2018).

Thiazole Containing Heterocycles with Antimalarial Activity Thiazole-containing heterocycles are a prominent class of compounds in medicinal chemistry, offering a broad spectrum of biological activities. Specifically, thiazole derivatives have been identified to possess antimalarial activities. This review discusses the ongoing research in identifying novel thiazole-based compounds as potential antimalarial agents (Kumawat, 2017).

Thiazole Containing Heterocycles with CNS Activity Thiazole derivatives have garnered interest in developing new central nervous system (CNS) active agents due to their broad usage in generating various therapeutic agents against CNS targets. The review covers the recent advancements in thiazole derivatives and their efficacy in managing several CNS disorders, thus providing insights into the potential of these compounds in the production and development of potent thiazole-based CNS drugs (Agarwal et al., 2017).

Antiproliferative Activity of Thiazole and Oxazole Derivatives Thiazole and oxazole compounds, with their heterocyclic nucleus, have been the center of attention due to their wide range of biological activities, including anticancer properties. This systematic review summarizes the antiproliferative and antitumor activities of thiazole and oxazole derivatives from recent studies, revealing the promising potential of these compounds in oncology (Guerrero-Pepinosa et al., 2021).